Cas no 2248330-00-7 (2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid
• CAS No: 2248330-00-7
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6291305
• PubChem ID: 137940521
• Update Time: 2025-10-28

2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-3-carboxylic acid
• EN300-6509698
• 2-{[(tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid
• 2248330-00-7
• 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid

• Inchi： 1S/C14H19NO4S/c1-14(2,3)19-13(18)15-11-9(12(16)17)7-10(20-11)8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： AEAGRTPGGDGSNR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C1CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid

2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid (CAS No. 2248330-00-7): A Comprehensive Overview

2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid (CAS No. 2248330-00-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, often referred to as a Boc-protected thiophene derivative, is characterized by its unique structural features, including a cyclobutyl substituent and a carboxylic acid functional group. Its molecular formula is C₁₄H₁₉NO₄S, and it is widely utilized as a building block in the synthesis of more complex molecules.

The growing interest in 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid can be attributed to its versatility in drug discovery and development. Researchers are increasingly exploring its potential as a key intermediate in the creation of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug design. The compound's thiophene ring and Boc-protected amine group make it an attractive candidate for structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety.

One of the most frequently asked questions about CAS No. 2248330-00-7 relates to its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including cyclobutylation and Boc-protection steps, followed by careful purification using techniques such as column chromatography or recrystallization. These processes ensure high purity, which is essential for its application in sensitive pharmaceutical research. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, aligning with the global push for environmentally friendly chemical production.

In addition to its pharmaceutical applications, 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid has found use in material science, particularly in the design of organic semiconductors and conductive polymers. The thiophene moiety is known for its electron-rich properties, making it a valuable component in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Researchers are actively investigating how modifications to the cyclobutyl group can fine-tune the compound's electronic properties for specific applications.

The market demand for CAS No. 2248330-00-7 has been steadily increasing, driven by the expanding pharmaceutical and electronics industries. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control standards. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound's identity and purity. Furthermore, regulatory compliance with Good Manufacturing Practices (GMP) ensures that the material meets the rigorous standards required for research and industrial use.

Another area of interest is the compound's potential role in peptide chemistry. The Boc-protected amine group in 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid can serve as a protecting group in peptide synthesis, enabling the selective formation of amide bonds. This application is particularly relevant in the development of peptide-based therapeutics, which are gaining traction due to their high specificity and reduced side effects compared to traditional small-molecule drugs.

Recent studies have also explored the biodegradability and environmental impact of 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid. As sustainability becomes a priority across industries, researchers are assessing how this compound and its derivatives behave in natural ecosystems. Preliminary findings suggest that it undergoes moderate degradation under typical environmental conditions, but further studies are needed to fully understand its ecological footprint.

For researchers and industry professionals seeking to work with CAS No. 2248330-00-7, it is crucial to handle the compound with appropriate safety measures. While not classified as hazardous, standard laboratory practices such as wearing personal protective equipment (PPE) and working in a well-ventilated area are recommended. Proper storage conditions, typically in a cool, dry place away from light, help maintain the compound's stability over time.

The future outlook for 2-{[(Tert-butoxy)carbonyl]amino}-5-cyclobutylthiophene-3-carboxylic acid is promising, with ongoing research uncovering new applications and improved synthetic methods. As the demand for specialty chemicals continues to rise, this compound is poised to play a significant role in advancing both pharmaceutical and material science innovations. Its unique combination of structural features and functional groups makes it a valuable asset in the toolkit of modern chemists and researchers.